kaempferol-3-O-alpha-L-rhamnoside
Overview
Description
kaempferol-3-O-alpha-L-rhamnoside is a natural product found in Cryptomeria japonica, Vicia variabilis, and other organisms with data available.
Scientific Research Applications
Depigmenting and Anti-inflammatory Properties
- A study explored the biological activity of kaempferol and its rhamnosides, including their depigmenting and anti-inflammatory effects. Kaempferol-3-O-alpha-L-rhamnoside demonstrated significant inhibitory activity in depigmentation and nitric oxide production, suggesting its potential use in related applications (Rho et al., 2011).
Antibacterial Activity
- Research identified kaempferol-3-O-alpha-L-rhamnoside as one of the active metabolites from Platanus occidentalis with potent activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting its significance in addressing antibiotic resistance (Ibrahim et al., 2009).
Anticancer Potential
- A study on LNCaP human prostate cancer cell lines demonstrated that kaempferol-3-O-rhamnoside inhibits cell proliferation and induces apoptosis via the caspase cascade pathway. This finding underscores its potential application in cancer treatment, particularly for prostate cancer (Halimah et al., 2015).
Antioxidant and Anti-inflammatory Effects
- Research compared the antitumor, antioxidant, and anti-inflammatory activities of kaempferol and its glycosides, including kaempferol-3-O-rhamnoside. The study highlighted the significant biological activities of these compounds, providing a basis for their use in various health-related applications (Wang et al., 2018).
Biotransformation by Human Intestinal Flora
- Kaempferol-3-O-alpha-L-rhamnoside was identified as a biotransformation product of kaempferitrin by human intestinal flora, indicating its potential role in human metabolism and health benefits (Yang et al., 2005).
Anti-Cancer and Apoptotic Effects
- Another study on MCF-7 breast cancer cells found that kaempferol-3-O-rhamnoside inhibits cell proliferation and promotes apoptosis through the activation of the caspase signaling cascade. This research contributes to the understanding of its potential as an anti-cancer therapeutic agent (Diantini et al., 2012).
properties
Product Name |
kaempferol-3-O-alpha-L-rhamnoside |
|---|---|
Molecular Formula |
C21H20O10 |
Molecular Weight |
432.4 g/mol |
IUPAC Name |
5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one |
InChI |
InChI=1S/C21H20O10/c1-8-15(25)17(27)18(28)21(29-8)31-20-16(26)14-12(24)6-11(23)7-13(14)30-19(20)9-2-4-10(22)5-3-9/h2-8,15,17-18,21-25,27-28H,1H3/t8-,15-,17+,18+,21+/m0/s1 |
InChI Key |
SOSLMHZOJATCCP-MKMJNHTISA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O)O)O |
synonyms |
afzelin deacyl-SL0101 kaempferol-3-O-alpha-L-rhamnoside kaempferol-3-rhamnoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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